Cas no 214071-17-7 (6-Nitro- 3,4-pyridinedicarboxylic acid)

6-Nitro- 3,4-pyridinedicarboxylic acid structure
214071-17-7 structure
Product Name:6-Nitro- 3,4-pyridinedicarboxylic acid
CAS No:214071-17-7
MF:C7H4N2O6
MW:212.116461753845
CID:1404832
PubChem ID:2762497
Update Time:2025-04-20

6-Nitro- 3,4-pyridinedicarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 6-Nitro- 3,4-pyridinedicarboxylic acid
    • 6-nitropyridine-3,4-dicarboxylic acid
    • 6-Nitro-3,4-pyridinedicarboxylic acid
    • DTXSID70376264
    • DB-415163
    • 214071-17-7
    • Inchi: 1S/C7H4N2O6/c10-6(11)3-1-5(9(14)15)8-2-4(3)7(12)13/h1-2H,(H,10,11)(H,12,13)
    • InChI Key: JSVJKHUJIICWGR-UHFFFAOYSA-N
    • SMILES: OC(C1=CC([N+](=O)[O-])=NC=C1C(=O)O)=O

Computed Properties

  • Exact Mass: 212.00692
  • Monoisotopic Mass: 212.00693585g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 133Ų

Experimental Properties

  • Density: 1.774
  • Boiling Point: 639°C at 760 mmHg
  • Flash Point: 340.3°C
  • Refractive Index: 1.671
  • PSA: 130.63
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